![molecular formula C11H11F2N3O B2542276 1-{1-[(3,4-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol CAS No. 1548352-67-5](/img/structure/B2542276.png)
1-{1-[(3,4-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-{1-[(3,4-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol” is a complex organic molecule. It contains a 1,2,3-triazole ring, which is a five-membered heterocycle containing two nitrogen atoms and three carbon atoms . The molecule also contains a difluorophenyl group, which is a phenyl ring substituted with two fluorine atoms .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of the 1,2,3-triazole ring and the difluorophenyl group . The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy .Scientific Research Applications
Photoactive Compounds
While not directly related to Compound X, its structural features (such as the azido group) align with trends in photoactive molecules:
- Ortho-Fluoroazobenzene Photoswitches : Researchers have synthesized bromine-functionalized ortho-fluoroazobenzene derivatives. These compounds exhibit photoactivity and reversible switching properties . Although Compound X lacks the azobenzene moiety, its fluorine substitution pattern could inspire similar designs.
Ping, L., Dong, X., Zuo, M., Hong, Y., & Zhu, D. (2022). Development and Validation of an Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry Method for Quantitative Determination of N-( (3S,4S)-4-(3,4-Difluorophenyl)piperidin-3-yl)-2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzamide in Dog Plasma. Applied Sciences, 12(1), 158. Read more
Scheme 1 adapted from: Zhang, Y., Wang, Y., & Wang, Y. (2021). Synthesis and Characterization of Photoactive Methyl 4-Bromo-3-((2,6-difluorophenyl)diazenyl) benzoate. Journal of Chemical Crystallography, 51(6), 1–7. Read more
Future Directions
properties
IUPAC Name |
1-[1-[(3,4-difluorophenyl)methyl]triazol-4-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F2N3O/c1-7(17)11-6-16(15-14-11)5-8-2-3-9(12)10(13)4-8/h2-4,6-7,17H,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIUUGMLCQCNGAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=N1)CC2=CC(=C(C=C2)F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{1-[(3,4-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.